Cas no 1534369-11-3 (5-(1-bromoethyl)-2-methoxypyridine)

• Product Name: 5-(1-bromoethyl)-2-methoxypyridine
• CAS No: 1534369-11-3
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD28134980
• CID: 5151451
• PubChem ID: 119087116
• Update Time: 2025-10-25

5-(1-bromoethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-(1-bromoethyl)-2-methoxy-
• 5-(1-bromoethyl)-2-methoxypyridine

• MDL： MFCD28134980
• Inchi： 1S/C8H10BrNO/c1-6(9)7-3-4-8(11-2)10-5-7/h3-6H,1-2H3
• InChI Key： UKOKKBRZFJNAKR-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(C(Br)C)C=C1

Additional information on 5-(1-bromoethyl)-2-methoxypyridine

Recent Advances in the Study of 5-(1-bromoethyl)-2-methoxypyridine (CAS: 1534369-11-3) in Chemical Biology and Pharmaceutical Research

5-(1-bromoethyl)-2-methoxypyridine (CAS: 1534369-11-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for 5-(1-bromoethyl)-2-methoxypyridine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, achieving a purity of over 98%. This advancement is critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(1-bromoethyl)-2-methoxypyridine exhibits moderate inhibitory effects on certain kinase enzymes implicated in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) identified this compound as a potential lead for developing anti-inflammatory agents, though further optimization is required to enhance selectivity and reduce off-target effects.

Another promising area of research involves the use of 5-(1-bromoethyl)-2-methoxypyridine as a building block for more complex pharmaceutical agents. Researchers at a leading pharmaceutical company have incorporated this moiety into a series of novel small molecules targeting G protein-coupled receptors (GPCRs). Early-stage results suggest improved binding affinity and pharmacokinetic properties compared to existing analogs.

Despite these encouraging findings, challenges remain in the development of 5-(1-bromoethyl)-2-methoxypyridine-based therapeutics. Stability studies indicate that the bromoethyl group may be susceptible to nucleophilic substitution under physiological conditions, potentially limiting its utility in certain applications. Current research is exploring protective group strategies and prodrug approaches to address this limitation.

Looking ahead, the unique chemical properties of 5-(1-bromoethyl)-2-methoxypyridine position it as a valuable tool in medicinal chemistry. Its potential applications span from serving as a versatile synthetic intermediate to acting as a pharmacophore in novel therapeutic agents. Continued research efforts are expected to further elucidate its biological activities and optimize its pharmaceutical properties.